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Compound of Interest

Compound Name: 6-Hepten-1-ol

Cat. No.: B1582720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 6-
Hepten-1-ol (CAS No: 4117-10-6), a versatile unsaturated alcohol with applications in the
fragrance, flavor, and fine chemical industries.[1][2] This document is intended to be a valuable
resource for researchers, scientists, and professionals involved in drug development and other
scientific endeavors that utilize this compound.

Core Physicochemical Properties

6-Hepten-1-ol is a colorless to almost colorless clear liquid with a characteristic floral and
green odor.[1][2][3] Its unique structure, featuring a terminal double bond and a primary alcohol
functional group, makes it a valuable intermediate in organic synthesis.[1]

Quantitative Data Summary

The following tables summarize the key physicochemical properties of 6-Hepten-1-ol.
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Identifier Value Reference
Molecular Formula C7H140 [L13141511611 71
IUPAC Name hept-6-en-1-ol [71[81[9]
CAS Number 4117-10-6 [11[4][5][61[718][10][11]
InChi Key UFULDTPDHIRNGS- 5181[]
UHFFFAOYSA-N
SMILES C=CCCCCCO [3151[71181[°]
Property Value Reference
Molecular Weight 114.19 g/mol [L13B14151711811.01
Density 0.850 g/cm? [1][12]
Boiling Point 2 LATCAS MG e
153.149.0 °C at 760 mmHg
Melting Point 26°C (estimate) [6][12]
Refractive Index 1.4380 to 1.4420 [1][12]
Flash Point 57.7 °C [6]119]
Vapor Pressure 1.26 mmHg at 25°C [6][9]
pKa 15.19+0.10 (Predicted) [6][12]
Slightly soluble in water;
Solubility soluble in DMSO, ethanol, and  [2][13]

ether.

Experimental Protocols

While specific experimental documentation for 6-Hepten-1-ol is not publicly available, the

following are standard methodologies for determining the key physicochemical properties of a

liquid organic compound such as this.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 6-Hepten-1-ol, the boiling point can be determined using a
simple distillation apparatus. The sample is heated in a flask connected to a condenser. A
thermometer is placed so that the bulb is just below the side arm of the distillation head to
ensure an accurate reading of the vapor temperature. The temperature at which the liquid
actively boils and the vapor temperature remains constant is recorded as the boiling point. For
boiling points at reduced pressure, a vacuum pump is connected to the system, and the
pressure is monitored with a manometer.

Determination of Density

The density of a liquid can be determined using a pycnometer, a glass flask with a close-fitting
ground glass stopper with a capillary tube through it. The pycnometer is first weighed empty,
then filled with the sample liquid and weighed again. The volume of the pycnometer is
determined by filling it with a liquid of known density, such as water, and weighing it. The
density of the sample is then calculated by dividing its mass by the volume of the pycnometer.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. It is a characteristic property of a substance and can be used to
identify and assess its purity. An Abbe refractometer is commonly used for this measurement. A
few drops of the liquid sample are placed on the prism of the refractometer. Light is passed
through the sample, and the user looks through the eyepiece to see a light and a dark field.
The knob on the side of the instrument is turned until the dividing line between the light and
dark fields is sharp and centered on the crosshairs. The refractive index is then read from the
scale.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a general workflow for the physicochemical characterization of
a chemical compound like 6-Hepten-1-ol.
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General Workflow for Physicochemical Characterization
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Caption: A logical workflow for the physicochemical characterization of a chemical compound.

This guide provides a foundational understanding of the physicochemical properties of 6-
Hepten-1-ol. For further information, researchers are encouraged to consult the referenced
materials and conduct their own experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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